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Compound of Interest

Compound Name: Dimethyloctadecylsilane

CAS No.: 32395-58-7

Cat. No.: B1587870

Get Quote

Dimethyloctadecylsilane [CH₃(CH₂)₁₇SiH(CH₃)₂] is a long-chain organosilane that holds

significant value in materials science and analytical chemistry. Its unique bifunctional nature,

combining a lengthy, nonpolar octadecyl chain with a reactive silicon-hydride (Si-H) group,

makes it a premier agent for surface modification. Researchers in drug development and

chromatography frequently leverage this molecule to impart hydrophobicity to silica-based

substrates, creating the foundational chemistry for reversed-phase high-performance liquid

chromatography (RP-HPLC) columns, specifically the widely used C18 phases.[1]

Understanding the fundamental physical and chemical properties of this silane is paramount to

controlling its reactivity, optimizing surface functionalization, and ensuring the stability and

performance of the resulting materials.

This guide provides a detailed examination of Dimethyloctadecylsilane, moving beyond

simple data points to explain the causality behind its behavior and offering practical protocols

for its characterization and application.
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The structure of Dimethyloctadecylsilane is key to its function. The long C18 alkyl chain

provides strong hydrophobic character, while the dimethylsilyl group serves as the reactive

anchor.

Caption: Molecular structure of Dimethyloctadecylsilane.

Table 1: Chemical Identifiers

Identifier Value Source

CAS Number 32395-58-7 [2][3][4][5]

Molecular Formula C₂₀H₄₄Si [6][7]

Linear Formula CH₃(CH₂)₁₇SiH(CH₃)₂ [3][4][5]

Molecular Weight 312.65 g/mol [3][4][5][6]

InChI Key
ZXFNVHQEUQDKSZ-

UHFFFAOYSA-N
[3]

| SMILES | CCCCCCCCCCCCCCCCCCC |[3][6] |

Physical Properties
The physical properties of Dimethyloctadecylsilane are primarily dictated by its long alkyl

chain, resulting in a compound that is a liquid at room temperature with low volatility and poor

water solubility. These characteristics are essential for its handling, storage, and application in

non-aqueous systems.

Table 2: Physical and Thermochemical Data
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Property Value Conditions Source

Appearance Liquid Ambient [3]

Density 0.789 g/mL 25 °C [3]

Refractive Index 1.447 20 °C [3]

Flash Point 110 °C (230 °F) Closed Cup [4]

| Storage Class | Combustible liquids | - |[4] |

Chemical Properties and Reactivity
The chemistry of Dimethyloctadecylsilane is dominated by the reactivity of the silicon-hydride

(Si-H) bond. This functional group is susceptible to several key reactions, most notably

hydrolysis and hydrosilylation.

Hydrolysis: The Double-Edged Sword
In the presence of moisture, silanes undergo hydrolysis to form silanols (Si-OH) and hydrogen

gas.[8] This reaction is often the first step in the condensation process that forms stable

siloxane (Si-O-Si) bonds on a substrate surface.[9][10]

Reaction: CH₃(CH₂)₁₇SiH(CH₃)₂ + H₂O → CH₃(CH₂)₁₇Si(OH)(CH₃)₂ + H₂

This reactivity is a critical aspect of its utility; however, it also underscores the need for careful

handling. Unintentional exposure to atmospheric moisture can lead to premature

polymerization and loss of reactivity. For this reason, Dimethyloctadecylsilane should be

stored under an inert atmosphere (e.g., nitrogen or argon) in tightly sealed containers.[11]

The rate of hydrolysis is highly dependent on pH. It is generally slow in neutral conditions,

accelerates in basic or acidic environments, and can be catalyzed by various compounds.[12]

[13] This pH dependency is a key experimental parameter that can be tuned to control the

kinetics of surface modification.
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Caption: The hydrolysis pathway of Dimethyloctadecylsilane.

Hydrosilylation: Covalent Surface Attachment
Hydrosilylation is a powerful reaction for forming stable silicon-carbon bonds. While less

common for surface modification than reactions involving chlorosilanes or alkoxysilanes, the Si-

H group can react with surface vinyl groups or be used in other catalytic processes to

covalently attach the silane to a substrate. This method is a cornerstone of "Type C" silica

phases in HPLC, where a silica hydride (Si-H) surface is first created.[1]

Spectroscopic Characterization
Confirming the identity and purity of Dimethyloctadecylsilane requires a multi-faceted

spectroscopic approach. While specific spectra are proprietary, the expected characteristics

can be inferred from the molecular structure.

Table 3: Expected Spectroscopic Signatures
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Technique Feature
Expected
Observation

Rationale

¹H NMR Si-H
Multiplet, δ ≈ 3.5-
4.5 ppm

The hydrogen atom
bonded directly to
silicon.

(CH₃)₂Si
Singlet, δ ≈ 0.0-0.2

ppm

The six equivalent

protons of the two

methyl groups on

silicon.

CH₃(CH₂)₁₇
Complex signals, δ ≈

0.8-1.5 ppm

Overlapping signals

from the long alkyl

chain.

IR Spectroscopy Si-H Stretch
Strong, sharp peak,

~2100-2200 cm⁻¹

A highly characteristic

absorption for the

silicon-hydride bond.

C-H Stretch
Strong peaks, ~2850-

2960 cm⁻¹

Aliphatic C-H

stretching from the

octadecyl and methyl

groups.

Mass Spectrometry Molecular Ion (M⁺) m/z ≈ 312.6

The mass of the intact

molecule (often low

abundance).

| | Fragmentation | Loss of alkyl fragments | Characteristic fragmentation pattern showing

successive losses of CₙH₂ₙ₊₁ units. |

Experimental Protocols
The following protocols provide a framework for the characterization and application of

Dimethyloctadecylsilane.

Protocol: Spectroscopic Analysis Workflow
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This workflow ensures a comprehensive and non-destructive analysis of the material's identity

and purity.

Obtain Sample
(under inert atmosphere)

Prepare NMR Sample
(5-10 mg in CDCl₃)

Prepare IR Sample
(neat film on KBr/NaCl plate)

Prepare GC-MS Sample
(dilute in hexane/ethyl acetate)

Acquire ¹H and ¹³C NMR Spectra

Analyze Data:
- Confirm Si-H, alkyl chain

- Assess purity

Acquire FT-IR Spectrum Acquire Mass Spectrum

Confirm Structure & Purity

Click to download full resolution via product page

Caption: General workflow for spectroscopic characterization.

Methodology:

Sample Preparation (NMR): In a glovebox or under a stream of inert gas, dissolve 5-10 mg

of Dimethyloctadecylsilane in approximately 0.7 mL of deuterated chloroform (CDCl₃).[14]

Transfer the solution to a clean, dry NMR tube.

NMR Acquisition: Acquire ¹H and ¹³C NMR spectra. The causality for choosing NMR first is

its ability to provide unambiguous structural information and detect proton- and carbon-
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containing impurities.

Sample Preparation (IR): Place a single drop of the neat liquid between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates.

IR Acquisition: Obtain the Fourier-Transform Infrared (FT-IR) spectrum. This technique is

exceptionally sensitive for confirming the presence of the critical Si-H functional group.[14]

Sample Preparation (MS): Prepare a dilute solution (approx. 1 mg/mL) of the silane in a

volatile organic solvent such as hexane or ethyl acetate.

MS Acquisition: Analyze the sample using Gas Chromatography-Mass Spectrometry (GC-

MS). This provides molecular weight information and a fragmentation pattern that can

confirm the structure of the alkyl chain.[2]

Protocol: Qualitative Solubility Assessment
Understanding solubility is crucial for choosing appropriate solvent systems for reactions and

cleaning.[15][16]

Methodology:

Preparation: Add 2 mL of a test solvent (e.g., hexane, toluene, acetone, ethanol, water) to

separate clean, dry glass vials.

Addition of Solute: Add 0.2 mL of Dimethyloctadecylsilane to each vial.

Observation: Cap and vigorously shake each vial for 30 seconds. Let the vials stand for 2

minutes.

Analysis:

Miscible/Soluble: The solution remains a single, clear phase. Dimethyloctadecylsilane is

expected to be soluble in nonpolar organic solvents like hexane and toluene.

Immiscible/Insoluble: The solution becomes cloudy (turbid) or separates into distinct

layers. It is expected to be practically insoluble in polar solvents like water.
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Reaction: Observe for gas evolution (bubbles) in protic solvents like water or alcohols,

which indicates hydrolysis.[8]

Safety and Handling
As a reactive chemical, proper handling of Dimethyloctadecylsilane is essential for laboratory

safety.

Hazards: This compound is classified as a skin, eye, and respiratory irritant.[2] The GHS

signal word is "Warning".[4]

Precautions:

Wear appropriate Personal Protective Equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[4][17]

Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.

Keep away from sources of ignition, as it is a combustible liquid.[4]

Avoid contact with moisture/water to prevent uncontrolled hydrolysis and release of

hydrogen gas.[8]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container under an inert

atmosphere.[11]

Conclusion
Dimethyloctadecylsilane is a specialized reagent whose value is intrinsically linked to its

physical and chemical properties. Its long hydrophobic tail and reactive silicon-hydride head

allow for the precise engineering of surfaces, a critical process in modern analytical and

materials science. By understanding the principles of its reactivity—particularly the

mechanisms of hydrolysis and the conditions that influence them—researchers can effectively

control its application, leading to robust, reproducible, and high-performing materials. The

protocols and data presented in this guide serve as a foundational resource for scientists

aiming to harness the full potential of this versatile organosilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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